BENGHE Foundational & Exploratory

Check Availability & Pricing

D149 Indoline Dye: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553612

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

Introduction

D149, a metal-free indoline dye, has emerged as a significant sensitizer in the field of dye-
sensitized solar cells (DSSCs).[1] Its high molar extinction coefficient, straightforward
synthesis, and impressive power conversion efficiencies make it a compelling alternative to
more traditional ruthenium-based dyes.[1][2] This technical guide provides a detailed overview
of D149, encompassing its physicochemical properties, synthesis, and application in DSSCs,
with a focus on experimental protocols and data presentation for the scientific community.

Core Properties of D149 Dye

D149 is characterized by a donor-1t-acceptor (D-11-A) architecture, which is fundamental to its
function as a photosensitizer. The central indoline moiety acts as the electron donor,
conjugated through a 1t-bridge to an acceptor group, typically a cyanoacrylic acid or rhodanine-
3-acetic acid, which also serves to anchor the dye to the semiconductor surface.[1]

Photophysical and Electrochemical Data

The photophysical and electrochemical properties of D149 are critical to its performance in
DSSCs. These properties determine the dye's ability to absorb light and efficiently inject
electrons into the semiconductor's conduction band.
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Measurement
Property Value . Source
Conditions
] ) In tert-butyl
Absorption Maximum o
526 nm alcohol/acetonitrile [3]
(Amax) .
(1/1) solution
540 nm Not specified [3]
o At 526 nm in tert-butyl
Molar Extinction o
o 68,700 M~tcm~1 alcohol/acetonitrile [3]
Coefficient (€) ]
(1/1) solution
) ) Measured in thin solid
Highest Occupied i
] film by Photoelectron
Molecular Orbital -5.49 eV ] [4]
Yield Spectrometer
(HOMO)
AC-3
-5.07 eV Not specified [2]
Lowest Unoccupied Calculated from
Molecular Orbital -3.06 eV HOMO and optical [4]
(LUMO) band-gap
-2.36 eV Not specified [2]
Calculated from UV-
Band Gap (Eg) 2.43 eV Vis absorption [4]

spectrum

Performance in Dye-Sensitized Solar Cells (DSSCs)

The efficacy of D149 as a sensitizer is ultimately evaluated by the photovoltaic performance of

the DSSC device. Key metrics include power conversion efficiency (PCE), short-circuit current

density (Jsc), open-circuit voltage (Voc), and fill factor (FF).
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Short-
Circuit

Power

Conversion
o Current
Efficiency

Density
(PCE)

(Jsc)

Open-
Circuit
Voltage
(Voc)

Fill Factor
(FF)

Device
Configurati  Source

on/Notes

9.0% Not specified

Not specified

Not specified

One of the

highest

reported [1]
efficiencies

for D149

7.4% 13.2 mA/cmz?

752 mV

0.749

Optimized
device with

. (5]
acetonitrile as

solvent

2.28% 4.83 mA-cm~—2

0.77V

0.62

Bilayer
heterojunctio
n organic

: [4]
solar cell with
8 nm-thick

D149 layer

1.662% Not specified

Not specified

Not specified

D149-
sensitized
ZnO-based
solar cell with
2,2,2-
Trifluoroethan

[6]7]

ol as solvent

Experimental Protocols
Synthesis of D149 Indoline Dye

While a precise, publicly available, step-by-step protocol for the synthesis of D149 is not readily

found in the provided search results, a general methodology for the synthesis of similar indoline

dyes can be inferred. The synthesis typically involves the condensation of an indoline-based
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aldehyde with a rhodanine or cyanoacrylic acid derivative. A representative procedure for a
D149 derivative is as follows:

Synthesis of a D149/protonated g-CsNa4 (pCN) composite:

e Preparation of pCN: 1 g of bulk g-CsNa (bCN), synthesized by heating melamine, is added to
200 mL of 1 M HCI solution. The slurry is magnetically stirred for 4 hours. The resulting
sediment is collected by centrifugation, washed with deionized water, and dried at 80 °C for
15 hours.

e Formation of D149/pCN: 0.5 g of the prepared pCN is added to 25 mL of ethanol and stirred
to create a uniform turbid liquid. 50 mg of D149 dye is then added to this slurry. The
suspension is stirred rapidly overnight. The final product is collected by centrifugation and
dried in an oven.[1]

Fabrication of a D149-based Dye-Sensitized Solar Cell

The following is a generalized protocol for the fabrication of a DSSC using D149 dye:
e Preparation of the Photoanode:

o Atransparent conductive oxide (TCO) coated glass substrate (e.g., FTO or ITO glass) is
cleaned thoroughly.

o A paste of TiO2 nanopatrticles is applied to the conductive side of the glass using a
technique such as doctor-blading or screen printing to create a mesoporous film.

o The TiO2-coated substrate is then sintered at high temperatures (e.g., 450-500 °C) to
ensure good particle-to-particle contact and adhesion to the substrate.[8]

e Dye Sensitization:

o The sintered TiOz electrode is immersed in a solution of D149 dye. A typical dye solution
consists of 0.5 mM D149 in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.[9]

o The electrode is left to soak for a sufficient time (e.g., overnight) to allow for the adsorption
of a monolayer of the dye onto the TiO2z surface.[9]
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o After soaking, the electrode is rinsed with a solvent like acetonitrile to remove any non-
adsorbed dye molecules.[9]

o Assembly of the Solar Cell:

o A counter electrode is prepared, typically by depositing a thin layer of a catalyst such as
platinum on another TCO-coated glass substrate.

o The dye-sensitized photoanode and the counter electrode are assembled into a sandwich-
type cell, separated by a thin spacer (e.g., 25 ym Surlyn).[9]

o The cell is sealed, leaving one or two small holes for the introduction of the electrolyte.
» Electrolyte Injection:

o Aredox-active electrolyte, commonly containing an iodide/triiodide (I=/Is~) redox couple, is
introduced into the space between the electrodes through the pre-drilled holes.[9]

o The holes are then sealed to prevent leakage of the electrolyte.

Characterization of the DSSC

The performance of the fabricated DSSC is evaluated using several standard characterization
techniques:

o Current-Voltage (I-V) Measurement: This is the primary method to determine the key
performance parameters of the solar cell (Jsc, Voc, FF, and PCE). The measurement is
performed under simulated sunlight (e.g., AM 1.5G, 100 mW/cm?2).

« Incident Photon-to-Current Conversion Efficiency (IPCE): This measurement determines the
quantum efficiency of the solar cell at different wavelengths of light.

o Electrochemical Impedance Spectroscopy (EIS): EIS is used to study the internal charge
transfer processes and resistances within the DSSC, providing insights into factors that may
be limiting performance.

Visualizing the DSSC Mechanism
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The following diagrams, generated using the DOT language, illustrate the fundamental
processes occurring within a D149-based dye-sensitized solar cell.
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Click to download full resolution via product page

Caption: Workflow of a D149-based Dye-Sensitized Solar Cell.
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Energy Level Diagram
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Caption: Energy level diagram for a D149-based DSSC.

Conclusion

D149 indoline dye remains a highly relevant and promising material for the advancement of
dye-sensitized solar cell technology. Its strong light absorption in the visible spectrum, coupled
with favorable electrochemical properties, allows for the fabrication of efficient solar energy
conversion devices. This guide has provided a consolidated resource of its key characteristics,
performance data, and detailed experimental protocols to aid researchers in the continued
exploration and optimization of D149 and related organic dyes for photovoltaic applications.
The provided diagrams offer a visual representation of the fundamental principles governing
the operation of D149-based DSSCs, further facilitating a deeper understanding of this
important class of photosensitizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15553612?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2227-9717/9/6/1055
https://www.researchgate.net/figure/The-energy-levels-and-contour-plot-of-HOMO-and-LUMO-as-well-as-HOMO-LUMO-energy-gap-eV_fig3_283954475
https://www.invivochem.com/d149-dye.html
https://files.core.ac.uk/download/pdf/229211904.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8488939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8488939/
https://www.researchgate.net/figure/HOMO-and-LUMO-orbitals-of-the-D149-LIGAND-and-COMPLEX-dye-molecules-calculated-by-the_fig3_336094199
https://www.researchgate.net/figure/Energy-values-of-HOMO-LUMO-and-E-gap-eV-of-the-studied-dyes-at-B3LYP-6-31G-d-p_tbl1_350668414
https://pmc.ncbi.nlm.nih.gov/articles/PMC3558024/
https://www.gamry.com/application-notes/physechem/dssc-dye-sensitized-solar-cells/
https://www.benchchem.com/product/b15553612#what-is-d149-indoline-dye
https://www.benchchem.com/product/b15553612#what-is-d149-indoline-dye
https://www.benchchem.com/product/b15553612#what-is-d149-indoline-dye
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553612?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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